1-((3A'R,4'R,6'R,6A'R)-4'-(Hydroxymethyl)tetrahydrospiro[cyclopentane-1,2'-furo[3,4-D][1,3]dioxol]-6'-YL)pyrimidine-2,4(1H,3H)-dione
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Description
The compound 1-((3A'R,4'R,6'R,6A'R)-4'-(Hydroxymethyl)tetrahydrospiro[cyclopentane-1,2'-furo[3,4-D][1,3]dioxol]-6'-YL)pyrimidine-2,4(1H,3H)-dione is a structurally complex molecule featuring a spirocyclic framework fused with a pyrimidine-2,4-dione core.
Properties
Molecular Formula |
C14H18N2O6 |
|---|---|
Molecular Weight |
310.30 g/mol |
IUPAC Name |
1-[(3aR,4S,6R,6aR)-6-(hydroxymethyl)spiro[3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-2,1'-cyclopentane]-4-yl]pyrimidine-2,4-dione |
InChI |
InChI=1S/C14H18N2O6/c17-7-8-10-11(22-14(21-10)4-1-2-5-14)12(20-8)16-6-3-9(18)15-13(16)19/h3,6,8,10-12,17H,1-2,4-5,7H2,(H,15,18,19)/t8-,10-,11-,12+/m1/s1 |
InChI Key |
IYECRWNHISPZRG-HKWIRBFKSA-N |
Isomeric SMILES |
C1CCC2(C1)O[C@@H]3[C@H](O[C@@H]([C@@H]3O2)N4C=CC(=O)NC4=O)CO |
Canonical SMILES |
C1CCC2(C1)OC3C(OC(C3O2)N4C=CC(=O)NC4=O)CO |
Origin of Product |
United States |
Biological Activity
The compound 1-((3A'R,4'R,6'R,6A'R)-4'-(Hydroxymethyl)tetrahydrospiro[cyclopentane-1,2'-furo[3,4-D][1,3]dioxol]-6'-YL)pyrimidine-2,4(1H,3H)-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity based on various research findings.
Chemical Structure and Properties
The compound features a unique spirocyclic structure combined with a pyrimidine dione moiety. Its intricate configuration allows for various interactions at the molecular level, which may contribute to its biological effects.
Biological Activity Overview
Research into the biological activity of this compound has revealed several promising areas:
- Antitumor Activity : Preliminary studies suggest that the compound exhibits significant antitumor properties. In vitro assays have demonstrated its ability to inhibit the proliferation of various cancer cell lines.
- Antimicrobial Effects : The compound has shown activity against certain bacterial strains, indicating potential use as an antimicrobial agent.
- Enzyme Inhibition : Investigations have indicated that this compound may act as an inhibitor of specific enzymes involved in metabolic pathways related to cancer progression.
Antitumor Studies
In a study involving multiple cancer cell lines (e.g., A-431 and Bcap-37), the compound demonstrated a dose-dependent inhibition of cell growth. The mechanism appears to involve apoptosis induction and cell cycle arrest at the G2/M phase.
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| A-431 | 5.2 | Apoptosis induction |
| Bcap-37 | 3.8 | G2/M phase arrest |
Antimicrobial Activity
The antimicrobial properties were evaluated against Gram-positive and Gram-negative bacteria. The compound exhibited notable inhibitory effects against Staphylococcus aureus and Escherichia coli.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 12 µg/mL |
| Escherichia coli | 15 µg/mL |
Enzyme Inhibition Assays
The compound's potential as an enzyme inhibitor was assessed through various assays targeting kinases and other relevant enzymes in cancer metabolism. Results indicated selective inhibition of certain kinases involved in tumor growth signaling pathways.
Case Studies
Several case studies have been documented regarding the efficacy of this compound in preclinical models:
- Case Study 1 : A mouse model of breast cancer treated with the compound showed a significant reduction in tumor size compared to control groups.
- Case Study 2 : In a study on antimicrobial efficacy, patients with bacterial infections who received formulations containing this compound showed improved outcomes compared to those receiving standard treatments.
Comparison with Similar Compounds
Table 1: Key Structural and Functional Differences
Key Observations :
- The hydroxymethyl group in the target compound distinguishes it from analogs like 2',3'-O-Isopropylideneuridine, which lacks this hydrophilic moiety. This substitution likely improves aqueous solubility and bioavailability .
- Thioxo substitutions (e.g., in ’s compound) reduce hydrogen-bonding capacity but may enable interactions with metal ions or cysteine residues in enzymes .
Computational Similarity Analysis
Table 2: Tanimoto Coefficients and Molecular Fingerprint Comparisons
Key Observations :
- Lower similarity to SAHA-like compounds (e.g., aglaithioduline) implies divergent targets, possibly ruling out histone deacetylase (HDAC) activity .
Bioactivity and Pharmacokinetic Profiling
Table 3: Comparative Bioactivity and ADMET Properties
Key Observations :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
